2,2-Dimethyl-5-(iso-propylamino)-3-hexanone

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2,2-dimethyl-5-(propan-2-ylamino)hexan-3-one
• InChI: InChI=1S/C11H23NO/c1-8(2)12-9(3)7-10(13)11(4,5)6/h8-9,12H,7H2,1-6H3
• InChI Key: HZITVRBQVLUAET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)CC(=O)C(C)(C)C

Description

2,2-Dimethyl-5-(iso-propylamino)-3-hexanone is a useful research compound. Its molecular formula is C11H23NO and its molecular weight is 185.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 15.00 g (105.49 mmol) 2,2-dimethyl-3,5-hexanedione in 50 mL of toluene loaded with 30.00 g sodium sulfate was added 12.47 g (210.97 mmol) isopropylamine. The mixture was refluxed for 4 days. Removal of toluene resulted in a yellow oil, which was subjected to vacuum transfer at 80° C. under 125 mTorr. 16.5 g of clear oil was obtained with a yield of 84%. 1H NMR (500 MHz, C6D6): δ=11.50 (s, 1H), 5.16 (s, 1H), 3.11 (m, 1H), 1.49 (s, 3H), 1.31 (s, 9H), 0.79 (d, 6H).